Cas no 1261645-91-3 (Ethyl 5-bromo-2-methylphenylacetate)

• Product Name: Ethyl 5-bromo-2-methylphenylacetate
• CAS No: 1261645-91-3
• MF: C₁₁H₁₃BrO₂
• MW: 257.123722791672
• CID: 5008939
• Update Time: 2023-08-25

Ethyl 5-bromo-2-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromo-2-methylphenylacetate
• BrC=1C=CC(=C(C1)CC(=O)OCC)C

• Inchi： 1S/C11H13BrO2/c1-3-14-11(13)7-9-6-10(12)5-4-8(9)2/h4-6H,3,7H2,1-2H3
• InChI Key： YQRWDSBNIMBIMW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C)=C(C=1)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3